Cas no 71353-61-2 (1-Tritriacontanol)

1-Tritriacontanol structure
1-Tritriacontanol structure
Product Name:1-Tritriacontanol
CAS No:71353-61-2
MF:C33H68O
MW:480.892431259155
CID:571662
PubChem ID:156150
Update Time:2025-04-19

1-Tritriacontanol Chemical and Physical Properties

Names and Identifiers

    • 1-Tritriacontanol
    • 71353-61-2
    • tritriacontanol
    • DTXSID00221556
    • n-tritriacontanol
    • SCHEMBL810872
    • tritriacontan-1-ol
    • LMFA05000604
    • Inchi: 1S/C33H68O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34/h34H,2-33H2,1H3
    • InChI Key: ZERSFCCIRKUIFX-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 480.52734
  • Monoisotopic Mass: 480.527
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 31
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.8646 (rough estimate)
  • Boiling Point: 508.8°C (rough estimate)
  • Flash Point: 120.1°C
  • Refractive Index: 1.4594 (estimate)
  • PSA: 20.23
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